Cas no 4949-44-4 (Ethyl 3-oxopentanoate)

Ethyl 3-oxopentanoate Properties

Names and Identifiers

• Ethyl 3-oxopentanoate
• Ethyl 3-Oxovalerate
• Ethyl propionylacetate
• 3-Ketovaleric Acid Ethyl Ester
• 3-Oxovaleric Acid Ethyl Ester
• Propionylacetic Acid Ethyl Ester
• Ethyl 3-oxo-n-valerate
• Pentanoic acid, 3-oxo-, ethyl ester
• 3-Oxopentanoic acid ethyl ester
• 3-oxo-pentanoic acid ethyl ester
• UDRCONFHWYGWFI-UHFFFAOYSA-N
• Ethyl Propanoylacetate
• Ethyl 3-Ketopentanoate
• Ethyl propionylacetate, 98+%
• ethyl-3-oxopentanoate
• ethyl 3-oxo-pentanoate
• Ethyl 3-oxopentanoate #
• Ethylpropionylacetate
• NSC-7251
• EN300-81762
• P45XZ5RD8B
• SCHEMBL181997
• NS00031904
• ACETICACID, 2-(2-PROPEN-1-YLOXY)-, ETHYL ESTER
• NSC-78662
• NSC 78662
• Z839817064
• NSC78662
• NSC7251
• DS-1602
• Ethyl 3-oxovalerate, purum, >=97.0% (GC)
• F8889-9376
• 4949-44-4
• DTXSID20197800
• FT-0615940
• AI3-30964
• 3-keto-n-valeric acid ethyl ester
• ethyl propanylacetate
• Valeric acid, 3-oxo-, ethyl ester
• InChI=1/C7H12O3/c1-3-6(8)5-7(9)10-4-2/h3-5H2,1-2H3
• MFCD00009317
• AKOS005255091
• A26321
• HY-78211
• CS-W019881
• Aceticacid,2-(2-propen-1-yloxy)-,ethyl ester
• SY008856
• alpha-methylacetylacetic acid ethyl ester
• ethyl propionoylacetate
• Ethyl-gamma-methylacetoacetate
• Ethyl propionylacetate, 97%
• K0031
• NSC 7251
• EINECS 225-593-5
• UDRCONFHWYGWFI-UHFFFAOYSA-
• Ethyl propionylacetate,98%
• BBL100735
• STL554529
• DB-051636
• +Expand

• MDL： MFCD00009317
• InChIKey： UDRCONFHWYGWFI-UHFFFAOYSA-N
• Inchi： 1S/C7H12O3/c1-3-6(8)5-7(9)10-4-2/h3-5H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C(C([H])([H])C([H])([H])[H])=O)=O
• BRN： 970270

Computed Properties

• Exact Mass: 144.078644g/mol
• Surface Charge: 0
• XLogP3: 0.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 144.078644g/mol
• Monoisotopic Mass: 144.078644g/mol
• Topological Polar Surface Area: 43.4Ų
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 5
• Surface Charge: 0

Experimental Properties

• LogP: 0.91870
• PSA: 43.37000
• Refractive Index: n20/D 1.422(lit.)
• Boiling Point: 191°C
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Solubility: Miscible with glacial acetic acid.
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Uncertain
• Sensitiveness: Sensitive to heat
• Density: 1.012 g/mL at 25 °C(lit.)

Ethyl 3-oxopentanoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：T
• HazardClass：IRRITANT

Ethyl 3-oxopentanoate Customs Data

• HS CODE：29183000
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters